Cas no 16230-71-0 (2-Oxetanone,3,3-diphenyl-)

2-Oxetanone,3,3-diphenyl- structure
Product name:2-Oxetanone,3,3-diphenyl-
2-Oxetanone,3,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxetanone,3,3-diphenyl-
- 3,3-diphenyloxetan-2-one
- 2,2-Diphenyl-3-hydroxypropionic acid lactone
- 2,2-Diphenyl-3-propanolid
- 2,2-Diphenyl-propiolacton-(1,3)
- 2-Oxetanone,3-diphenyl-
- 3,3-Diphenyl-2-oxetanone
- 3,3-Diphenyl-oxetan-2-on
- 3,3-diphenyl-oxetan-2-one
- BRN 0175425
- NSC21331
- Q27268378
- UNII-7J48B4N08C
- 16230-71-0
- DTXSID90167353
- NSC-21331
- .alpha.,.alpha.-Diphenyl-.beta.-propiolactone
- NSC 21331
- 5-17-10-00475 (Beilstein Handbook Reference)
- SCHEMBL576510
- WLN: T4OVTJ CR& CR
- HYDRACRYLIC ACID, 2,2-DIPHENYL-, .BETA.-LACTONE
- a,a-diphenyl--propiolactone
- 7J48B4N08C
- 2-Oxetanone, 3,3-diphenyl-
- alpha,alpha-Diphenyl-beta-propiolactone
-
- Inchi: InChI=1S/C15H12O2/c16-14-15(11-17-14,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10H,11H2
- InChI Key: KPURDRXLOMYQAS-UHFFFAOYSA-N
- SMILES: C1=CC=C(C2(COC2=O)C2=CC=CC=C2)C=C1
Computed Properties
- Exact Mass: 224.08376
- Monoisotopic Mass: 224.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3
Experimental Properties
- PSA: 26.3
2-Oxetanone,3,3-diphenyl- Related Literature
-
Yuan Wang,Yucun Liu,Longyi Jin,Bingzhu Yin Soft Matter, 2016,12, 6373-6384
-
Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
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Amalia Poblador-Bahamonde,Eric Clot Dalton Trans., 2013,42, 776-781
16230-71-0 (2-Oxetanone,3,3-diphenyl-) Related Products
- 2901-13-5(Ethyl Dimethylphenylacetate)
- 3469-00-9(Methyl 2,2-Diphenylacetate)
- 3468-99-3(Ethyl diphenylacetate)
- 17838-69-6(Ethyl 3-oxo-2-Phenylpropanoate)
- 5894-79-1(Benzeneacetic acid, alpha-formyl-, methyl ester)
- 57625-74-8(Methyl Dimethylbenzeneacetate)
- 1795085-82-3(3-[1-(3,5-dimethoxybenzoyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione)
- 895781-15-4(3-fluoro-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide)
- 1797632-31-5(N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline)
- 929972-75-8(Cyanomethyl 3-sulfamoylbenzoate)
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